Cas no 95186-47-3 (4-chloro-2-ethynyl-1-methoxybenzene)

4-chloro-2-ethynyl-1-methoxybenzene structure
95186-47-3 structure
Product Name:4-chloro-2-ethynyl-1-methoxybenzene
CAS No:95186-47-3
MF:C9H7ClO
MW:166.604281663895
MDL:MFCD11618083
CID:1986119
PubChem ID:23260703
Update Time:2025-04-21

4-chloro-2-ethynyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-ethynyl-1-methoxybenzene
    • Benzene, 4-chloro-2-ethynyl-1-methoxy-
    • Z1080385510
    • SCHEMBL3042839
    • AS-41799
    • DA-00263
    • A1-04203
    • DTXSID70631688
    • XH0494
    • APAHTCMWFKAHJF-UHFFFAOYSA-N
    • EN300-193445
    • 5-Chloro-2-methoxyphenylacetylene
    • MFCD11618083
    • 4-Chloro-2-ethynyl-1-methoxy-benzene
    • VDA18647
    • 95186-47-3
    • AKOS012334024
    • DTXCID30582440
    • MDL: MFCD11618083
    • Inchi: 1S/C9H7ClO/c1-3-7-6-8(10)4-5-9(7)11-2/h1,4-6H,2H3
    • InChI Key: APAHTCMWFKAHJF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C#C)C=1)OC

Computed Properties

  • Exact Mass: 166.0185425g/mol
  • Monoisotopic Mass: 166.0185425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų

4-chloro-2-ethynyl-1-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
046012-1g
5-Chloro-2-methoxyphenylacetylene
95186-47-3 95%
1g
£875.00 2022-02-28
TRC
C374165-10mg
4-chloro-2-ethynyl-1-methoxybenzene
95186-47-3
10mg
$ 50.00 2022-04-01
TRC
C374165-50mg
4-chloro-2-ethynyl-1-methoxybenzene
95186-47-3
50mg
$ 185.00 2022-04-01
TRC
C374165-100mg
4-chloro-2-ethynyl-1-methoxybenzene
95186-47-3
100mg
$ 275.00 2022-04-01
Fluorochem
046012-250mg
5-Chloro-2-methoxyphenylacetylene
95186-47-3 95%
250mg
£350.00 2022-02-28
Alichem
A019090307-250mg
4-Chloro-2-ethynyl-1-methoxybenzene
95186-47-3 95%
250mg
$311.00 2023-08-31
Alichem
A019090307-1g
4-Chloro-2-ethynyl-1-methoxybenzene
95186-47-3 95%
1g
$792.54 2023-08-31
Enamine
EN300-193445-0.05g
4-chloro-2-ethynyl-1-methoxybenzene
95186-47-3 95%
0.05g
$155.0 2023-09-17
Enamine
EN300-193445-0.1g
4-chloro-2-ethynyl-1-methoxybenzene
95186-47-3 95%
0.1g
$232.0 2023-09-17
Enamine
EN300-193445-0.25g
4-chloro-2-ethynyl-1-methoxybenzene
95186-47-3 95%
0.25g
$331.0 2023-09-17
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.